Cas no 1401990-62-2 (3-Chloro-2-(trifluoromethyl)phenylboronic acid)

3-Chloro-2-(trifluoromethyl)phenylboronic acid is a boronic acid derivative commonly employed as a versatile intermediate in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions. Its trifluoromethyl and chloro substituents enhance its reactivity and selectivity, making it valuable for constructing complex aromatic frameworks in pharmaceuticals and agrochemicals. The compound exhibits good stability under standard handling conditions and demonstrates compatibility with a range of reaction conditions. Its structural features enable efficient functionalization of target molecules, contributing to the development of bioactive compounds. The product is typically supplied with high purity, ensuring reliable performance in synthetic applications.
3-Chloro-2-(trifluoromethyl)phenylboronic acid structure
1401990-62-2 structure
Product Name:3-Chloro-2-(trifluoromethyl)phenylboronic acid
CAS No:1401990-62-2
MF:C7H5BClF3O2
MW:224.372611761093
MDL:MFCD14155642
CID:3042807
PubChem ID:69264202
Update Time:2025-05-27

3-Chloro-2-(trifluoromethyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Chloro-2-(trifluoromethyl)phenylboronic acid
    • 1401990-62-2
    • F77435
    • [3-chloro-2-(trifluoromethyl)phenyl]boronic acid
    • (3-Chloro-2-(trifluoromethyl)phenyl)boronic acid
    • AKOS025293779
    • SCHEMBL4975343
    • MFCD14155642
    • BGC99062
    • BS-26847
    • C7H5BClF3O2
    • MDL： MFCD14155642
    • Inchi： 1S/C7H5BClF3O2/c9-5-3-1-2-4(8(13)14)6(5)7(10,11)12/h1-3,13-14H
    • InChI Key： ICRQHMYYORUKKC-UHFFFAOYSA-N
    • SMILES： ClC1=CC=CC(B(O)O)=C1C(F)(F)F

Computed Properties

  • Exact Mass: 224.0023217g/mol
  • Monoisotopic Mass: 224.0023217g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.5Ų

3-Chloro-2-(trifluoromethyl)phenylboronic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A242000071-250mg
3-Chloro-2-(trifluoromethyl)phenylboronic acid
 1401990-62-2 98%
250mg
 714.00 USD 2021-06-15
Alichem
A242000071-500mg
3-Chloro-2-(trifluoromethyl)phenylboronic acid
 1401990-62-2 98%
500mg
 1,078.00 USD 2021-06-15
Alichem
A242000071-1g
3-Chloro-2-(trifluoromethyl)phenylboronic acid
 1401990-62-2 98%
1g
 1,735.55 USD 2021-06-15
Chemenu
CM208876-1g
(3-Chloro-2-(trifluoromethyl)phenyl)boronic acid
 1401990-62-2 95+%
1g
 $411 2021-08-04
Chemenu
CM208876-1g
(3-Chloro-2-(trifluoromethyl)phenyl)boronic acid
 1401990-62-2 95+%
1g
 $411 2022-09-03
TRC
C432733-25mg
3-Chloro-2-(trifluoromethyl)phenylboronic acid
 1401990-62-2
25mg
 $75.00 2023-05-18
TRC
C432733-50mg
3-Chloro-2-(trifluoromethyl)phenylboronic acid
 1401990-62-2
50mg
 $121.00 2023-05-18
TRC
C432733-100mg
3-Chloro-2-(trifluoromethyl)phenylboronic acid
 1401990-62-2
100mg
 $184.00 2023-05-18
TRC
C432733-250mg
3-Chloro-2-(trifluoromethyl)phenylboronic acid
 1401990-62-2
250mg
 $316.00 2023-05-18
abcr
AB309954-250 mg
3-Chloro-2-(trifluoromethyl)phenylboronic acid, 96%; .
 1401990-62-2 96%
250mg
 €416.00 2023-04-26

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